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Compound of Interest |

Compound Name: Perfluorooctanoyl bromide
CAS No.: 222037-87-8
Cat. No.: B1456543
. J

CAS Number: 423-55-2 Formula:

Synonyms: 1-Bromoheptadecafluorooctane, Perflubron, PFOB.

Nomenclature & Identity Alert

CRITICAL DISTINCTION: Users frequently confuse Perfluorooctyl Bromide (the alkyl bromide,
CAS 423-55-2) with Perfluorooctanoyl Bromide (the acid bromide, CAS 222037-87-8).

o CAS 423-55-2 (This Guide): A chemically inert, high-density liquid used primarily as an
oxygen carrier (blood substitute), contrast agent, and fluorous solvent.

o Perfluorooctanoyl Bromide: A highly reactive acylating agent used to attach perfluorinated
chains to other molecules.

o Directive: This guide focuses on the chemistry and applications of CAS 423-55-2 as
requested by the unique identifier.

Executive Summary

Perfluorooctyl bromide (PFOB) is a linear perfluorocarbon characterized by exceptional
chemical inertness, high density, and unique gas-solubility profiles. Unlike hydrocarbon
analogs, the C-F bonds in PFOB provide a sheath of electron density that renders the molecule
hydrophobic and lipophobic, creating a distinct "fluorous” phase. Its primary utility lies in
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biomedical engineering (as a liquid breathing medium and contrast agent) and synthetic
chemistry (as a recoverable solvent for fluorous biphasic catalysis).

Physicochemical Profile

The utility of PFOB is dictated by its physical constants. It is denser than water and immiscible
with both aqueous and standard organic solvents.

Property Value Significance

] High mass contributes to
Molecular Weight 498.96 g/mol ) ]
radiopacity (X-ray contrast).

Suitable for liquid handling
Boiling Point 142 °C without rapid evaporation;

recoverable by distillation.

Facilitates gravity-based phase
Density (25°C) 1.93 g/mL separation in extraction

protocols.

Extremely low; allows rapid
Surface Tension ~18 mN/m spreading on biological

surfaces (e.g., lung alveoli).

Dissolves ~20x more

Oxygen Solubility ~50 vol % than water; basis for liquid

ventilation.

Does not integrate into cell
Lipophilicity Lipophobic membranes, reducing cellular

toxicity.

Mechanistic Reactivity & The Fluorous Effect
3.1 The Inertness Paradox

PFOB is chemically stable due to the high bond dissociation energy of the C-F bond (~485
kJ/mol) and the shielding effect of the fluorine atoms. The terminal bromine atom is the only
potential reactive site, yet it remains relatively inert compared to alkyl bromides.
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» Nucleophilic Attack: Highly resistant. Standard

reactions fail due to the steric bulk of the perfluoroalkyl chain and the electron-withdrawing
nature of the fluorines, which deactivate the carbon center.

e Radical Chemistry: The C-Br bond can be homolytically cleaved under specific conditions
(UV light or radical initiators) to generate perfluorooctyl radicals (

), utilized in grafting fluorinated chains onto alkenes.

3.2 Gas Transport Mechanism

PFOB functions as a physical solvent for gases. Unlike hemoglobin, which binds oxygen
chemically (cooperative binding), PFOB dissolves oxygen according to Henry’s Law:

This linear relationship means PFOB releases oxygen readily to tissues with lower patrtial
pressures, without the saturation limits of hemoglobin.

Synthetic & Biomedical Applications
4.1 Fluorous Biphasic Catalysis (FBC)

PFOB serves as a "fluorous solvent.” In a reaction mixture containing an organic solvent (e.g.,
toluene) and a fluorous-tagged catalyst, PFOB forms a third phase.

o At High Temp: The phases often become miscible, allowing homogeneous catalysis.

o At Low Temp: The phases separate. The catalyst partitions into the PFOB layer, while the
product remains in the organic layer.

o Benefit: Enables easy recycling of expensive catalysts.

4.2 Biomedical: Liquid Ventilation & Imaging

 Liquid Breathing: PFOB's low surface tension allows it to recruit collapsed alveoli in Acute
Respiratory Distress Syndrome (ARDS).

o Contrast Agent: The bromine atom provides radiopacity for CT scans, while the fluorine
nuclei are visible in

MRI.
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Experimental Protocols
Protocol A: Preparation of Stable PFOB Nanoemulsion (Medical
Grade)

Context: Pure PFOB is immiscible with blood. To be used as an oxygen carrier, it must be
emulsified.

Reagents:

o Perfluorooctyl Bromide (CAS 423-55-2)

e Egg Yolk Phospholipid (EYP) as surfactant
o Phosphate Buffered Saline (PBS)
Workflow:

» Pre-mix: Disperse 60% w/v PFOB and 4% w/v EYP in PBS using a high-shear mixer (e.qg.,
Ultra-Turrax) at 8,000 RPM for 2 minutes under

atmosphere.

o Why: Creates a coarse emulsion to prevent clogging the homogenizer.

¢ Homogenization: Pass the coarse emulsion through a high-pressure homogenizer (e.g.,
Microfluidizer) at 20,000 PSI.

o Critical Step: Perform 6-8 discrete passes. Maintain temperature < 35°C using a cooling

coil.

o Mechanism:[1][2][3] High shear forces shatter droplets; phospholipids coat the new
surface area to prevent coalescence (Ostwald ripening).

o Sterilization: Terminal steam sterilization (autoclave) at 121°C for 15 minutes.
o Note: PFOB emulsions are heat-stable, unlike many protein-based biologics.

Validation (Self-Correcting Step):
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e DLS Analysis: Mean droplet diameter must be < 200 nm. If > 250 nm, the emulsion may
cause embolisms; repeat homogenization.

Protocol B: Radical Addition of PFOB to Alkenes

Context: Using PFOB as a reagent to introduce a

chain.

Reagents:

o Terminal Alkene (Substrate)

» PFOB (1.2 equivalents)

o AIBN (Azobisisobutyronitrile) - Radical Initiator
e Solvent: Acetonitrile or neat

Steps:

» Degas the solvent/alkene mixture with Argon for 20 minutes (Oxygen inhibits radical
propagation).

e Add PFOB and AIBN (5 mol%).
e Heat to 80°C (AIBN half-life temp) for 4-6 hours.

o Workup: Cool to room temperature. The product often precipitates or forms a separate layer
due to the fluorinated chain.

o Purification: Wash with cold ether. The

group renders the product highly non-polar.

Visualization: Emulsion Production Workflow
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Reprocess

Critical Processing Zone

Reagents: Pre-Mix High-Pressure Homogenization Heat Exchange Cooling Loop
PFOB + EYP + PBS (High Shear, 8k RPM) (20k PSI, 6-8 Passes) (< 35°C)

*
N

Autoclave
(121°C, 15 min)

QC: DLS Analysis
(< 200 nm?)

Click to download full resolution via product page

Caption: Figure 1. Iterative high-pressure homogenization workflow for generating stable,
medical-grade PFOB nanoemulsions.

Safety & Environmental Stewardship (PFAS Context)

While PFOB is less toxic than PFOA, it belongs to the PFAS (Per- and Polyfluoroalkyl
Substances) class.

» Persistence: The C-F backbone does not readily biodegrade.

o Disposal:DO NOT dispose of down the drain. All fluorous waste must be collected for high-
temperature incineration (>1100°C) to mineralize the fluorine.

e Handling: Use in a fume hood. While vapor pressure is low, inhalation of high concentrations
can displace oxygen in confined spaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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